Cas no 59785-77-2 (2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-(3-phosphonophenyl)diazenyl]-, sodium salt (1:3))

• Product Name: 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-(3-phosphonophenyl)diazenyl]-, sodium salt (1:3)
• CAS No: 59785-77-2
• MF: C₁₆H₁₅N₃NaO₇PS
• MW: 447.334734201431
• CID: 335311
• Update Time: 2023-03-30

2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-(3-phosphonophenyl)diazenyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,7-amino-4-hydroxy-3-[(3-phosphonophenyl)azo]-, trisodium salt
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-(3-phosphonophenyl)diazenyl]-, sodium salt (1:3)

• Inchi： 1S/C16H14N3O7PS.Na.H/c17-10-4-5-13-9(6-10)7-14(28(24,25)26)15(16(13)20)19-18-11-2-1-3-12(8-11)27(21,22)23;;/h1-8,20H,17H2,(H2,21,22,23)(H,24,25,26);;/b19-18+;;
• InChI Key： WEQOQSDEQVAHDV-BUFQOAPZSA-N
• SMILES： N(/C1=C(C2=CC=C(N)C=C2C=C1S(O)(=O)=O)O)=N\C1C=CC=C(P(O)(O)=O)C=1.[NaH]